Cas no 225242-07-9 (6,7-Dihydro[1,4]dioxino[2,3-f]benzothiazole)

• Product Name: 6,7-Dihydro[1,4]dioxino[2,3-f]benzothiazole
• CAS No: 225242-07-9
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 244741
• PubChem ID: 15445612
• Update Time: 2024-02-29

6,7-Dihydro[1,4]dioxino[2,3-f]benzothiazole Chemical and Physical Properties

Names and Identifiers

• [1,4]Dioxino[2,3-f]benzothiazole,6,7-dihydro-
• 6,7-Dihydro[1,4]dioxino[2,3-f]benzothiazole
• 6,7-Dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazole

• Inchi： 1S/C9H7NO2S/c1-2-12-8-4-9-6(10-5-13-9)3-7(8)11-1/h3-5H,1-2H2
• InChI Key： LHKKSRONPVLRRK-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C3C(=CC1=2)OCCO3

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes